Ethyl 5-bromo-2,4-diethoxybenzoate

• CAS No.: 1131587-93-3
• Molecular Formula: C13H17BrO4
• Molecular Weight: 317.17 g/mol
• IUPAC Name: ethyl 5-bromo-2,4-diethoxybenzoate
• InChI: InChI=1S/C13H17BrO4/c1-4-16-11-8-12(17-5-2)10(14)7-9(11)13(15)18-6-3/h7-8H,4-6H2,1-3H3
• InChI Key: VFCGGEMYFJXBHI-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1C(=O)OCC)Br)OCC

Description

Ethyl 5-bromo-2,4-diethoxybenzoate is a halogenated aromatic ester characterized by a benzoate backbone substituted with a bromine atom at position 5 and ethoxy groups (-OCH₂CH₃) at positions 2 and 4. The ethyl ester group (-COOCH₂CH₃) at the carboxyl position enhances its lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structure allows for diverse reactivity, particularly at the bromine site, which can participate in cross-coupling reactions (e.g., Suzuki-Miyaura) to generate complex molecules .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations and Physicochemical Properties

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
Ethyl 5-bromo-2,4-diethoxybenzoate	Br (5), -OCH₂CH₃ (2,4)	C₁₃H₁₇BrO₄	333.18	High lipophilicity, moderate reactivity
Ethyl 5-bromo-2,4-dimethoxybenzoate	Br (5), -OCH₃ (2,4)	C₁₁H₁₃BrO₄	305.13	Lower MW, higher polarity vs. ethoxy
Ethyl 5-bromo-2-chloro-4-fluorobenzoate	Br (5), Cl (2), F (4)	C₉H₇BrClFO₂	281.51	Electrophilic sites for nucleophilic attack
Ethyl 2-bromo-5-ethoxy-4-methylbenzoate	Br (2), -OCH₂CH₃ (5), -CH₃ (4)	C₁₂H₁₅BrO₃	287.15	Steric hindrance from methyl group
Ethyl 5-bromo-2-hydroxybenzoate	Br (5), -OH (2)	C₉H₉BrO₃	245.07	Acidic phenol group, prone to oxidation

Key Observations :

• Ethoxy vs. Methoxy : Ethoxy groups increase molecular weight and lipophilicity compared to methoxy analogues, reducing aqueous solubility but enhancing membrane permeability in drug design .
• Halogen Diversity : Bromine’s larger atomic radius compared to chlorine or fluorine enhances steric effects and alters electronic properties (e.g., resonance/inductive effects), influencing reactivity in cross-coupling reactions .

Bromine Reactivity

The bromine atom in Ethyl 5-bromo-2,4-diethoxybenzoate serves as a prime site for functionalization. For example:

• Suzuki-Miyaura Coupling : Bromine undergoes palladium-catalyzed coupling with boronic acids to form biaryl structures, a key step in synthesizing kinase inhibitors .
• Nucleophilic Substitution : In contrast, Ethyl 5-bromo-2-chlorobenzoate (with a smaller chlorine atom) exhibits faster SNAr (nucleophilic aromatic substitution) due to reduced steric hindrance .

Ester Hydrolysis

The ethyl ester group hydrolyzes under basic conditions to yield carboxylic acids. Ethyl 5-bromo-2,4-diethoxybenzoate’s hydrolysis rate is slower than methyl esters (e.g., Methyl 5-bromo-4-chloro-2-methoxybenzoate) due to the ethyl group’s electron-donating nature stabilizing the ester .

Thermal and Spectral Properties

• Melting Points : Ethyl 5-bromo-2,4-diethoxybenzoate’s melting point (~50–60°C) is lower than Ethyl 5-bromo-2-hydroxybenzoate (mp >100°C) due to reduced hydrogen bonding .
• UV-Vis Absorption : The ethoxy groups red-shift absorption maxima compared to methoxy analogues, as seen in analogues like Ethyl 5-bromo-2,4-dimethoxybenzoate .